Cas no 583059-55-6 (2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide)

• Product Name: 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide
• CAS No: 583059-55-6
• MDL: MFCD00955429
• CID: 3029214
• Update Time: 2025-06-26

2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLOXY))BENZALDEHYDE SEMICARBAZONE
• 2-[(E)-(4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1-hydrazinecarbot
• Hydrazinecarbothioamide, 2-[[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]methylene]-
• 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide

• MDL： MFCD00955429

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide

Introduction to 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide (CAS No. 583059-55-6)

2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide, with the CAS number 583059-55-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a trifluoromethyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide is particularly noteworthy due to its potential for modulating biological processes. The presence of the hydrazinecarbothioamide moiety, coupled with the aromatic and heterocyclic components, suggests that this compound may exhibit significant biological activity. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases.

In the context of drug discovery, 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has shown promise in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacological profile of 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide has been further elucidated through in vitro and in vivo experiments. These studies have highlighted its ability to cross cell membranes and interact with intracellular targets, suggesting potential applications in both systemic and localized treatments. The compound's low molecular weight and favorable physicochemical properties make it an attractive candidate for drug development.

Recent advancements in computational chemistry have also contributed to our understanding of the mechanism of action of 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for enhanced potency and selectivity. These computational tools have been instrumental in guiding the design of more effective analogs and derivatives.

In addition to its therapeutic potential, 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide has been studied for its safety profile. Toxicity assessments have shown that it exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic concentrations. This makes it a viable option for further clinical evaluation.

The synthesis of 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide involves a series of well-defined chemical reactions, including coupling reactions and functional group transformations. The synthetic route is robust and scalable, allowing for the production of sufficient quantities for preclinical and clinical studies. Researchers have also explored alternative synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale applications.

The future prospects for 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including chronic inflammatory diseases and certain types of cancer. The results from these trials will provide crucial data on its safety and effectiveness, paving the way for potential regulatory approval and commercialization.

In conclusion, 2-(E)-(4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1-hydrazinecarbothioamide (CAS No. 583059-55-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further research and development. As our understanding of this compound continues to evolve, it holds the potential to contribute significantly to the treatment of various diseases and improve patient outcomes.